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Compound of Interest

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950 Get Quote

This application note details the physicochemical properties, solubility guidelines, and

experimental preparation protocols for TCS 5861528 (also known as Chembridge-5861528), a

selective TRPA1 channel antagonist.

Compound Profile & Mechanism
TCS 5861528 is a potent, selective blocker of the TRPA1 (Transient Receptor Potential Ankyrin

1) ion channel.[1][2][3] It functions by antagonizing calcium influx evoked by TRPA1 agonists

such as allyl isothiocyanate (AITC) and 4-hydroxynonenal (4-HNE).[1][4][5][6][7][8]

CAS Number: 332117-28-9[1][3][4][5][9][10][11][12][13]

Molecular Weight: 369.42 g/mol [5][11][13]

Chemical Formula: C₁₉H₂₃N₅O₃[4][11]

Target: TRPA1 Ion Channel (IC₅₀ ~14.3 µM against AITC; ~18.7 µM against 4-HNE).[1][3][4]

[5][8]

Key Application: Investigation of diabetic hypersensitivity, neuropathic pain, and nociception.

Mechanism of Action (Signaling Pathway)
The following diagram illustrates the intervention point of TCS 5861528 within the nociceptive

signaling cascade.
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Figure 1: TCS 5861528 inhibits TRPA1-mediated Calcium influx, preventing neuronal

depolarization and subsequent pain signaling.

Solubility & Handling Guidelines
TCS 5861528 is a hydrophobic crystalline solid. Proper dissolution is critical; the compound is

practically insoluble in water and has very poor solubility in ethanol.

Solubility Matrix
Solvent Solubility Limit Comments

DMSO ~30 - 50 mg/mL
Preferred Solvent. Ideal for

stock solutions.

DMF ~30 mg/mL
Good alternative if DMSO is

contraindicated.

Ethanol ~0.1 mg/mL
Avoid. Poor solubility makes it

unsuitable for stock prep.

Water / PBS Insoluble
Do not attempt to dissolve

directly in aqueous buffers.

Storage & Stability
Solid State: Store at -20°C. Stable for ≥4 years if desiccated.

Stock Solution (DMSO): Store at -80°C (up to 2 years) or -20°C (up to 1 year).
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Handling: Stock solutions should be purged with an inert gas (Argon or Nitrogen) to prevent

oxidation during long-term storage.

Protocol: Preparation of Stock Solution
Objective: Create a high-concentration Master Stock (e.g., 50 mM or 100 mM) in DMSO for

long-term storage.

Materials:

TCS 5861528 solid[1]

Anhydrous DMSO (sterile filtered)

Vortex mixer

Amber glass vials (to protect from light)

Step-by-Step:

Calculate Mass/Volume:

To make 1 mL of 50 mM stock: Weigh 18.47 mg of TCS 5861528.

Formula:

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Dissolve: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water

bath at 37°C for 5 minutes.

Note: The solution should be clear and colorless to pale yellow.

Aliquot: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store: Flash freeze in liquid nitrogen (optional) and store at -80°C.

Protocol: In Vitro Working Solutions
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Objective: Dilute Master Stock into cell culture media for cellular assays (IC₅₀ determination).

Critical Constraint: Keep final DMSO concentration ≤ 0.1% to avoid solvent toxicity, or include a

vehicle control group.

Workflow:

Thaw a stock aliquot (e.g., 50 mM) at room temperature.

Intermediate Dilution (Optional but Recommended):

Dilute the 50 mM stock 1:10 in culture media (or PBS) to create a 5 mM working stock.

Note: Precipitation may occur; use immediately or keep warm if observing rapid

precipitation.

Better Approach: Serial dilution in DMSO first (e.g., 50 mM -> 5 mM -> 0.5 mM in DMSO),

then spike these into media at 1:1000 dilution.

Final Dilution:

Add 1 µL of 10 mM DMSO stock to 10 mL of warm media = 1 µM final concentration

(0.01% DMSO).

Vortex media immediately to disperse.

Protocol: In Vivo Formulation (Animal Studies)
Objective: Prepare a stable, injectable solution for administration (e.g., IP or Oral) at doses up

to 30 mg/kg.

Challenge: Direct dilution of DMSO stock into saline often causes immediate precipitation. You

must use a solubilizing agent (Cyclodextrin) or a lipid carrier.

Method A: SBE-β-CD (Preferred for IP/Systemic)
Yields a clear solution ≥ 3 mg/mL.

Reagents:
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TCS 5861528 DMSO Stock (30 mg/mL)[1][3]

SBE-β-CD (Sulfobutyl ether-beta-cyclodextrin)

Sterile Saline (0.9% NaCl)

Procedure:

Prepare Vehicle: Dissolve SBE-β-CD in sterile saline to create a 20% (w/v) solution. Filter

sterilize (0.22 µm).

Combine:

Take 10% volume of the DMSO Stock.

Add 90% volume of the 20% SBE-β-CD vehicle.[3]

Example (1 mL total): Add 100 µL of TCS 5861528 Stock (30 mg/mL) to 900 µL of 20%

SBE-β-CD.[3]

Mixing: Add the vehicle slowly to the DMSO stock while vortexing.

Result: Final concentration ~3 mg/mL in 10% DMSO / 18% SBE-β-CD.

Method B: Corn Oil (Preferred for Oral/Slow Release)
Yields a clear solution ≥ 3 mg/mL.

Procedure:

Take 10% volume of TCS 5861528 DMSO Stock (30 mg/mL).[3]

Add 90% volume of Corn Oil.

Vortex vigorously or sonicate to form a homogenous emulsion/solution.

Decision Logic for Solvents
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Figure 2: Decision tree for selecting the appropriate solvent system based on experimental

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682950#how-to-dissolve-tcs-5861528-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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